Simazine hydroxy
Simazine hydroxy
Brand Name:
Vulcanchem
CAS No.:
2599-11-3
VCID:
VC0165074
InChI:
InChI=1S/C7H13N5O/c1-3-8-5-10-6(9-4-2)12-7(13)11-5/h3-4H2,1-2H3,(H3,8,9,10,11,12,13)
SMILES:
CCNC1=NC(=O)N=C(N1)NCC
Molecular Formula:
C7H13N5O
Molecular Weight:
183.21 g/mol
Simazine hydroxy
CAS No.: 2599-11-3
Reference Standards
VCID: VC0165074
Molecular Formula: C7H13N5O
Molecular Weight: 183.21 g/mol
| CAS No. | 2599-11-3 |
|---|---|
| Product Name | Simazine hydroxy |
| Molecular Formula | C7H13N5O |
| Molecular Weight | 183.21 g/mol |
| IUPAC Name | 2,6-bis(ethylamino)-1H-1,3,5-triazin-4-one |
| Standard InChI | InChI=1S/C7H13N5O/c1-3-8-5-10-6(9-4-2)12-7(13)11-5/h3-4H2,1-2H3,(H3,8,9,10,11,12,13) |
| Standard InChIKey | YQIXRXMOJFQVBV-UHFFFAOYSA-N |
| Isomeric SMILES | CCNC1=NC(=O)N=C(N1)NCC |
| SMILES | CCNC1=NC(=O)N=C(N1)NCC |
| Canonical SMILES | CCNC1=NC(=O)N=C(N1)NCC |
| Synonyms | 4,6-Bis(ethylamino)-2-hydroxy-s-triazine, Simazine-2-hydroxy, 2-hydroxy-4,6-bis(ethylamino)- |
| PubChem Compound | 17448 |
| Last Modified | Nov 17 2021 |
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